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Compound of Interest

Compound Name: 4-Methoxy-4'-pentylbiphenyl

Cat. No.: B15465884 Get Quote

Technical Guide: 4-Methoxy-4'-pentylbiphenyl
CAS Number: 58244-49-8 Molecular Weight: 254.37 g/mol

Executive Summary
This document provides a technical overview of 4-Methoxy-4'-pentylbiphenyl, a biphenyl

derivative. While the compound is commercially available, a comprehensive review of publicly

accessible scientific literature reveals a notable scarcity of in-depth research, particularly

concerning its applications in drug development and related experimental protocols. This guide

presents the fundamental physicochemical data and notes the absence of detailed biological

studies.

Physicochemical Data
The essential chemical identifiers and properties of 4-Methoxy-4'-pentylbiphenyl are

summarized in the table below. This information is critical for researchers and scientists in

handling and utilizing the compound in experimental settings.
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Property Value Reference

CAS Number 58244-49-8

Molecular Formula C₁₈H₂₂O

Molecular Weight 254.37 g/mol

Synonyms
1,1'-Biphenyl, 4-methoxy-4'-

pentyl-

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and application of 4-Methoxy-
4'-pentylbiphenyl are not readily available in the scientific literature. General synthetic

methodologies for similar biphenyl structures often involve cross-coupling reactions, such as

the Suzuki or Kumada coupling, which are standard procedures in organic chemistry. However,

specific reaction conditions, purification methods, and characterization data for 4-Methoxy-4'-
pentylbiphenyl are not sufficiently documented to be included in this technical guide.

Biological Activity and Drug Development
There is a significant lack of published research on the biological activity of 4-Methoxy-4'-
pentylbiphenyl. As a result, no information regarding its mechanism of action, potential

therapeutic targets, or involvement in any signaling pathways can be provided at this time. The

absence of such data precludes any meaningful discussion of its potential in drug

development.

Logical Relationship Diagram
Due to the limited available data, a diagram illustrating a logical workflow for initiating research

on this compound is provided below. This diagram outlines the necessary steps to characterize

the compound and explore its potential biological activities.
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Caption: Proposed research workflow for 4-Methoxy-4'-pentylbiphenyl.
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Conclusion
While 4-Methoxy-4'-pentylbiphenyl is a known chemical entity with a registered CAS number,

it remains largely unexplored within the scientific community, especially in the context of drug

discovery and development. This guide highlights the foundational data available and

underscores the significant opportunities for novel research into the properties and potential

applications of this compound. For researchers and professionals in the field, this presents a

greenfield opportunity for investigation.

To cite this document: BenchChem. [4-Methoxy-4'-pentylbiphenyl CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15465884#4-methoxy-4-pentylbiphenyl-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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